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These application notes provide a comprehensive overview and detailed protocols for the
fabrication of porous polyurethane (PU) scaffolds using the solvent casting and particulate
leaching (SCPL) method. This technique is widely utilized in tissue engineering and for creating
drug delivery systems due to its simplicity, cost-effectiveness, and the ability to control scaffold
porosity and pore size.

Introduction

The solvent casting and particulate leaching (SCPL) technique is a conventional and
straightforward method for creating three-dimensional (3D) porous scaffolds from a variety of
polymers, including polyurethane.[1] The process involves dissolving the polymer in a suitable
organic solvent, incorporating a porogen (typically salt or sugar particles) of a specific size,
casting the mixture into a mold, and allowing the solvent to evaporate.[1][2] Subsequently, the
porogen is leached out by immersing the scaffold in a solvent (usually water) that dissolves the
porogen but not the polymer, leaving behind a porous structure.[1][3]

The key advantages of this method include the ability to control pore size by selecting porogen
particles of a defined size range and to tailor the overall porosity by adjusting the polymer-to-
porogen ratio.[1][4] However, challenges can include limited pore interconnectivity and the
potential for residual solvent, which can be cytotoxic.[4] Modifications to the standard SCPL
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method, such as combining it with centrifugation or freeze-drying, have been developed to
enhance pore uniformity and interconnectivity.[5][6]

Experimental Protocols

This section details the materials and step-by-step procedures for fabricating polyurethane
scaffolds using the conventional solvent casting and particulate leaching method.

Materials and Equipment

o Polymer: Biodegradable Polyurethane (PU)

e Solvent: Tetrahydrofuran (THF)[5], Dimethylformamide (DMF)[6][7], Dioxane[8], or a mixture
of DMF and THF[7]

e Porogen: Sodium chloride (NaCl)[5][9][10] or a mixture of Sodium chloride (NaCl) and
Sodium bicarbonate (NaHCO3)[5][10]

e Leaching Medium: Deionized water
e Glass beakers and vials

e Magnetic stirrer and stir bar

e Molds (e.qg., silicone, Teflon)[7]

» Sieves for porogen particle sizing

e Vacuum oven or fume hood

Centrifuge (for modified protocol)

Standard Solvent Casting and Particulate Leaching
(SCPL) Protocol

e Polymer Solution Preparation:
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o Dissolve polyurethane (PU) in a suitable solvent (e.g., THF) at a specific concentration
(e.g., 19 wt/vol%) at 50°C.[5]

o Stir the mixture for approximately 2 hours until the polymer is completely dissolved.[5]

» Addition of Porogen:

o Sieve the porogen (e.g., NaCl) to obtain particles of the desired size range.

o Add the porogen to the polymer solution at a predetermined polymer-to-porogen mass
ratio (e.g., 1:6).[5] Acommon porogen composition is a mixture of 65 wt% NaCl and 35
wt% NaHCO3.[5]

o Stir the mixture until a homogeneous slurry is achieved.

Casting:

o Pour the polymer-porogen slurry into a mold of the desired shape and size.

Solvent Evaporation:

o Allow the solvent to evaporate completely in a fume hood or a vacuum oven at room
temperature for 24-48 hours. This results in a solid polymer-porogen composite.

Porogen Leaching:

o Immerse the dried composite in deionized water.

o Change the water frequently (e.g., every hour for the first few days, then every 8 hours) to
ensure complete removal of the porogen.[11] This process can take several days.

Drying:

o Once the porogen is completely leached out, freeze-dry or air-dry the porous scaffold to
remove all the water.

Modified SCPL Protocol with Centrifugation
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To improve pore distribution and interconnectivity, a centrifugation step can be incorporated.[5]

[10]

» Follow steps 1 and 2 of the standard protocol.

e Centrifugation:

o After casting the slurry into the mold, centrifuge the mold at a specific speed (e.g., 1500-

3000 rpm) for a set duration.[5][10] This helps in packing the porogen particles more

uniformly.

e Proceed with steps 4, 5, and 6 of the standard protocol.

Data Presentation

The properties of polyurethane scaffolds fabricated using the solvent casting method can be

tailored by varying the fabrication parameters. The following tables summarize quantitative data

from various studies.

Parameter Value Reference
Polymer Concentration 19 wt/vol% PU in THF [5]

20 g PMMA/ 100 ml THF [7]

12 g PU /100 ml DMF + THF [7]

20% (w/v) PU in Dioxane [8]

Porogen NaCl and NaHCO3 [5][10]
NaCl [9]

Polymer:Porogen Ratio

1:6 (mass ratio)

[5]

[5]

1:4 [°]
Solvent Tetrahydrofuran (THF)
DMF and THF mixture [7]
Dioxane [8]
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Enhanced SCPL
Property Conventional SCPL  (with Reference
Centrifugation)

Porosity ~81% 88% to 90% [5]

82.1 vol% to 91.3
- [©]

vol%

Pore Size 96 pm to 460 pm 96 pm to 460 pm [5]

Compressive Strength  0.90 MPa 0.17 MPa to 0.66 MPa  [5][10]

Elastic Modulus - 29 kPa to 1283 kPa [9]
Visualizations

The following diagrams illustrate the workflow of the solvent casting and particulate leaching

method for polyurethane scaffold fabrication.
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Caption: Conventional Solvent Casting and Particulate Leaching Workflow.
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Caption: Enhanced SCPL Workflow with Centrifugation Step.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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